2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone
• InChI: InChI=1S/C17H15NO2S2/c1-2-20-13-9-7-12(8-10-13)15(19)11-21-17-18-14-5-3-4-6-16(14)22-17/h3-10H,2,11H2,1H3
• InChI Key: DOQUDONGUVOEAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H15NO2S2
• Molecular Weight: 329.4 g/mol

Description

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone, also known as BZT, is a chemical compound that has been widely studied for its potential therapeutic applications. BZT belongs to the class of compounds known as phenethylamines, which are known to have a variety of biological effects.

Mechanism of Action

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone acts as a dopamine transporter inhibitor, which means that it prevents the reuptake of dopamine in the brain. This leads to an increase in dopamine levels, which can have a variety of effects on the brain and body.
Biochemical and Physiological Effects:
2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to an improvement in mood and cognitive function. 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone has also been shown to have effects on other neurotransmitters, including norepinephrine and serotonin.

Advantages and Limitations for Lab Experiments

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it has been extensively studied, which means that there is a large body of literature available on its properties and effects. However, there are also some limitations to its use in lab experiments. 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone is a controlled substance, which means that it can be difficult to obtain for research purposes. Additionally, it has been shown to have potential for abuse, which can make it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone. One area of interest is its potential as a treatment for neurological disorders, including Parkinson's disease and ADHD. Another area of interest is its potential as a tool for studying the dopamine system in the brain. Additionally, there may be potential for the development of new compounds based on the structure of 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone, which could have even more potent effects on the brain and body.

Synthesis Methods

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone can be synthesized using a variety of methods, including the reaction of 2-aminobenzothiazole with 4-ethoxybenzaldehyde in the presence of a suitable catalyst. Another method involves the reaction of 2-chlorobenzothiazole with 4-ethoxyacetophenone in the presence of a reducing agent.

Scientific Research Applications

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-ethoxyphenyl)ethanone has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have a variety of biological effects, including its ability to act as a dopamine transporter inhibitor. This property has led to its investigation as a potential treatment for a variety of neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD).